Cas no 872855-20-4 (1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione)

• Product Name: 1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione
• CAS No: 872855-20-4
• MF: C₂₈H₃₁N₃O₄
• MW: 473.563447237015
• CID: 6325273
• PubChem ID: 16808111
• Update Time: 2025-06-07

1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione
• 872855-20-4
• 1-(4-benzylpiperidin-1-yl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)ethane-1,2-dione
• AKOS024619299
• 1-(4-benzylpiperidin-1-yl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]ethane-1,2-dione
• 1-(4-benzylpiperidin-1-yl)-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}ethane-1,2-dione
• F2001-0435

• Inchi： 1S/C28H31N3O4/c32-26(29-14-16-35-17-15-29)20-31-19-24(23-8-4-5-9-25(23)31)27(33)28(34)30-12-10-22(11-13-30)18-21-6-2-1-3-7-21/h1-9,19,22H,10-18,20H2
• InChI Key： BECLBUDLEYIBMK-UHFFFAOYSA-N
• SMILES： O=C(C(C1=CN(CC(N2CCOCC2)=O)C2C=CC=CC1=2)=O)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 473.23145648g/mol
• Monoisotopic Mass: 473.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione

Professional Introduction to Compound with CAS No. 872855-20-4 and Product Name: 1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione

The compound with the CAS number 872855-20-4 and the product name 1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including piperidine, morpholine, and indole, suggests a rich chemical space for modulating biological targets.

Recent studies have highlighted the importance of hybrid molecules in developing novel therapeutic agents. The structural motif of 1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione incorporates elements that are known to enhance binding affinity and selectivity towards various biological targets. Specifically, the piperidine ring is a common pharmacophore in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. Additionally, the indole scaffold is frequently associated with anti-inflammatory and anticancer properties.

The morpholine moiety in this compound adds another layer of complexity, contributing to its solubility and metabolic stability. This feature is particularly crucial for drug candidates that require prolonged circulation in the bloodstream. The oxoethyl group bridging the morpholine and indole units introduces a polar region that can interact favorably with biological targets, potentially enhancing receptor binding.

In the context of current pharmaceutical research, the development of multitarget-directed ligands (MTDLs) has become a focal point. 1-(4-benzylpiperidin-1-yl)-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}ethane-1,2-dione fits well within this paradigm, as it combines multiple pharmacophores into a single molecular entity. Such hybrid compounds offer the advantage of simultaneous interaction with multiple receptors or enzymes, which can lead to synergistic effects and reduced side effects.

One of the most promising applications of this compound is in the treatment of neurological disorders. The combination of piperidine and indole moieties suggests potential activity against receptors involved in neurodegeneration and inflammation. Preclinical studies have indicated that similar hybrid structures exhibit significant efficacy in models of Alzheimer's disease and Parkinson's disease. The morpholine component further enhances these properties by improving blood-brain barrier penetration.

Another area where this compound shows promise is in oncology. The indole scaffold is well-known for its antitumor properties, and modifications thereof have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The presence of additional heterocycles in 1-(4-benzylpiperidin-1-ylyl)-2-{1-[2-(morpholin[...]